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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chalcocite (Cu₂S) is a copper sulfide mineral of significant interest due to its unique physical

and chemical properties, which make it relevant in various fields, including materials science

and potentially in pharmaceutical research as a nanoparticle-based agent. This technical guide

provides an in-depth analysis of the core physical and chemical characteristics of crystalline

chalcocite, detailed experimental protocols for its characterization, and visualizations of key

processes.

Physical Properties
Crystalline chalcocite exhibits distinct physical properties that are crucial for its identification

and application. These properties are summarized in the tables below.

General Physical Properties
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Property Value Source

Color Dark gray to black [1]

Luster Metallic [1]

Transparency Opaque [1]

Streak Shiny black to lead gray [1]

Hardness (Mohs) 2.5 - 3 [1]

Specific Gravity 5.5 - 5.8 g/cm³ [1]

Cleavage Imperfect in two directions [1]

Fracture Conchoidal [1]

Crystallographic Properties
Chalcocite undergoes a phase transition at approximately 105°C, altering its crystal structure.

[1]

Temperature
Range

Crystal
System

Space Group
Unit Cell
Parameters

Source

Below ~105°C

(Low Chalcocite)

Monoclinic

(pseudo-

orthorhombic)

P2₁/c

a = 15.246 Å, b =

11.884 Å, c =

13.494 Å, β =

116.35°

[2]

Above ~105°C

(High Chalcocite)
Hexagonal P6₃/mmc

a = 3.95 Å, c =

6.75 Å
[3]

Electrical and Optical Properties
Chalcocite is a p-type semiconductor, and its electrical properties can be influenced by

stoichiometry and temperature.[4][5]
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Property Value Conditions Source

Electrical Conductivity ~1800 S/m
Nominal density 5.65

g/cc
[4]

Resistivity 5.72 x 10⁵ Ω/sq Cu₂S phase [5][6]

Band Gap 1.87 eV Cu₂S phase [5][6]

Chemical Properties
The chemical behavior of chalcocite is primarily defined by its composition as a copper sulfide.

Composition
Element Symbol Weight Percentage

Copper Cu ~79.85%

Sulfur S ~20.15%

Thermodynamic Properties
The thermodynamic data for crystalline chalcocite (Cu₂S) are essential for understanding its

stability and reactivity.

Property Symbol Value Unit

Standard Molar

Enthalpy of Formation

(at 298.15 K)

ΔH°f -79.5 kJ/mol

Standard Molar Gibbs

Free Energy of

Formation (at 298.15

K)

ΔG°f -86.2 kJ/mol

Standard Molar

Entropy (at 298.15 K)
S° 120.5 J/(mol·K)
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Chemical Reactivity and Leaching
Chalcocite is relatively reactive, especially in acidic and oxidizing environments. This reactivity

is exploited in hydrometallurgical processes for copper extraction. The leaching of chalcocite

typically proceeds in two main stages.

The overall leaching reaction in a chloride medium can be summarized as: Cu₂S + 0.5O₂ + 2H⁺

+ 4Cl⁻ → 2CuCl₂⁻ + H₂O + S⁰[7]

This process involves an initial rapid conversion of chalcocite to a covellite-like intermediate,

followed by a slower second stage.[3]

Key Process Visualizations
Chalcocite Phase Transition
The following diagram illustrates the temperature-induced phase transition of chalcocite.

Phase Transition of Chalcocite

Low Chalcocite (Monoclinic)

High Chalcocite (Hexagonal)

> 105°C < 105°C

 
Two-Stage Leaching of Chalcocite

Chalcocite (Cu₂S)

Covellite-like Intermediate (CuS)

Stage 1: Rapid
(Oxidant Diffusion Controlled)

Soluble Copper (Cu²⁺) + Elemental Sulfur (S⁰)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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